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Compound of Interest

Compound Name: Irgacure 754

Cat. No.: B1510731 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of Irgacure
754, a liquid photoinitiator for UV curable coatings and inks.

Introduction
Irgacure 754 is a high-performance, liquid free-radical photoinitiator used to initiate the

photopolymerization of unsaturated prepolymers, such as acrylates, in combination with mono-

or multifunctional vinyl monomers.[1][2][3][4] It is particularly valued for applications requiring

low residual odor, low emissions, and minimal yellowing after curing.[1][5][6] Chemically, it is a

mixture of oxy-phenyl-acetic acid 2-[2-oxo-2-phenyl-acetoxy-ethoxy]-ethyl ester and oxy-

phenyl-acetic acid 2-[2-hydroxy-ethoxy]-ethyl ester.[5][7][8] Irgacure 754 is a cleavage-type

(Norrish Type I) photoinitiator, meaning it undergoes cleavage upon UV exposure to form free

radicals that initiate polymerization.[2][9]

Its primary applications are in clear coats for plastics and wood, top coats for PVC floors and

wood parquets, as well as in plastic coatings for electronics like compact discs and cellular

phones.[1][5][6][8]

Physicochemical Properties and Specifications
A summary of the key physical and chemical properties of Irgacure 754 is presented in the

table below.
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Property Value Unit References

Chemical Name

Mixture of Oxy-

phenyl-acetic acid 2-

[2-oxo-2-phenyl-

acetoxy-ethoxy]-ethyl

ester and Oxy-phenyl-

acetic acid 2-[2-

hydroxy-ethoxy]-ethyl

ester

- [5][7][8]

CAS Number
211510-16-6 &

442536-99-4
- [6][8]

Molecular Formula C20H18O7 -

Molecular Weight 370.4 g/mol [10]

Appearance Light yellow liquid - [2][6][7]

Melting Point < -22 °C [2][3][5][6][7]

Density (at 20°C) ~ 1.22 g/mL [2][3][5][7]

Viscosity (at 20°C) ~ 84 mPa·s [2][3][6][7]

UV Absorption Peaks

(in Methanol)
255, 325 nm [2][3][6]

Application Guidelines
Irgacure 754 can be used as the sole photoinitiator or in combination with other photoinitiators

to achieve specific properties such as enhanced through-curing or reactivity.[1][8]

Recommended Concentration
The optimal concentration of Irgacure 754 depends on the film thickness of the coating or ink.

The following are general recommendations:
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Film Thickness
Recommended
Concentration (% w/w)

References

5 - 20 µm 2 - 4 [8][11][12]

20 - 200 µm 1 - 3 [8][11][12]

It is crucial to perform a ladder study (testing a range of concentrations) to determine the

optimal concentration for a specific formulation and curing equipment.[9] Using too little

photoinitiator can lead to incomplete curing, while an excess can cause poor through-cure due

to UV light absorption at the surface.[9]

UV Curing Process
The UV curing process involves the absorption of UV light by the photoinitiator, which then

generates free radicals to initiate polymerization. The efficiency of this process is dependent on

the overlap between the UV lamp's emission spectrum and the photoinitiator's absorption

spectrum.[10] Irgacure 754 has absorption peaks at approximately 255 nm and 325 nm,

making it suitable for use with UV lamps that emit in this range.[2][3][6]
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Click to download full resolution via product page

Diagram of the UV curing process initiated by Irgacure 754.

Experimental Protocol: Preparation and Curing of a
UV Curable Clear Coat
This protocol provides a general procedure for preparing and evaluating a simple UV-curable

clear coating using Irgacure 754.

Materials
Acrylated Oligomer (e.g., Epoxy Acrylate, Urethane Acrylate)

Reactive Diluent Monomer (e.g., Tripropyleneglycol Diacrylate - TPGDA)

Irgacure 754

Substrate (e.g., wood panel, plastic sheet)

Applicator (e.g., bar coater, drawdown bar)

UV Curing System (e.g., mercury vapor lamp, LED lamp with appropriate wavelength)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Formulation Workflow
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Workflow for preparing and testing a UV-curable formulation.
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Procedure
Preparation of the Formulation:

In a suitable container, weigh the desired amounts of the acrylated oligomer and reactive

diluent monomer.

Mix the components thoroughly at room temperature until a homogeneous mixture is

obtained.

Add the predetermined amount of Irgacure 754 (e.g., 2% w/w) to the mixture.

Continue mixing until the photoinitiator is completely dissolved. Protect the formulation

from light.

Application:

Apply the formulation to the chosen substrate using a bar coater or drawdown bar to

achieve a specific film thickness (e.g., 50 µm).

Curing:

Immediately pass the coated substrate under the UV lamp. The belt speed or exposure

time should be adjusted to ensure complete curing.

The required UV dose will depend on the lamp intensity, film thickness, and the specific

formulation.

Evaluation of the Cured Film:

Tack-free Test: Gently touch the surface of the cured film to assess if it is free of tackiness.

Solvent Resistance: Rub the surface with a cloth soaked in a solvent (e.g., methyl ethyl

ketone - MEK). The number of double rubs until the coating is removed is a measure of

cure and crosslink density.

Adhesion: Perform a cross-hatch adhesion test (e.g., according to ASTM D3359) to

evaluate the adhesion of the coating to the substrate.
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Yellowing: Measure the color of the cured film using a spectrophotometer or colorimeter

and compare it to an uncured sample or a standard to assess the degree of yellowing.

Safety and Handling
Always handle Irgacure 754 in a well-ventilated area.

Wear appropriate personal protective equipment, including safety glasses, chemical-resistant

gloves, and a lab coat.[13]

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[13]

Store in a cool, dry, and dark place away from heat and direct sunlight.[3][4] Recommended

storage temperature is 20-40 °C. Lower temperatures may cause partial crystallization,

which can be redissolved by gentle warming and stirring.[12]

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the

manufacturer.[13]

Troubleshooting
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Issue Potential Cause Suggested Solution

Incomplete Curing (Tacky

Surface)

Insufficient UV dose, incorrect

photoinitiator concentration,

oxygen inhibition.

Increase UV exposure

time/intensity, optimize

photoinitiator concentration,

consider using an inert

atmosphere (e.g., nitrogen)

during curing.[9]

Poor Adhesion

Improper substrate

preparation, formulation

incompatibility.

Ensure the substrate is clean

and dry before application,

consider using adhesion

promoters in the formulation.

Yellowing

Excessive UV exposure,

formulation components prone

to yellowing.

Optimize UV dose, ensure all

formulation components are

non-yellowing. Irgacure 754 is

known for its minimal yellowing

properties.[1][5][14]

Poor Through-Cure

High photoinitiator

concentration (surface

absorption), high pigment

loading.

Reduce photoinitiator

concentration, consider a

combination with a

photoinitiator that absorbs at

longer wavelengths for better

penetration.[9][15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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